Cas no 2167580-24-5 (4-(5-chloropyridin-3-yl)pyrrolidine-3-carboxylic acid)

• Product Name: 4-(5-chloropyridin-3-yl)pyrrolidine-3-carboxylic acid
• CAS No: 2167580-24-5
• MF: C₁₀H₁₁ClN₂O₂
• MW: 226.659541368484
• CID: 6422766
• PubChem ID: 165531480
• Update Time: 2025-06-22

4-(5-chloropyridin-3-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(5-chloropyridin-3-yl)pyrrolidine-3-carboxylic acid
• EN300-1457667
• 2167580-24-5

• Inchi： 1S/C10H11ClN2O2/c11-7-1-6(2-12-3-7)8-4-13-5-9(8)10(14)15/h1-3,8-9,13H,4-5H2,(H,14,15)
• InChI Key： ITGQTNASJAZAGZ-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(=C1)C1CNCC1C(=O)O

Computed Properties

• Exact Mass: 226.0509053g/mol
• Monoisotopic Mass: 226.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 62.2Ų

Additional information on 4-(5-chloropyridin-3-yl)pyrrolidine-3-carboxylic acid

Professional Introduction to 4-(5-chloropyridin-3-yl)pyrrolidine-3-carboxylic Acid (CAS No. 2167580-24-5)

4-(5-chloropyridin-3-yl)pyrrolidine-3-carboxylic acid, identified by its CAS number 2167580-24-5, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of heterocyclic carboxylic acids, featuring a pyrrolidine core linked to a chlorinated pyridine moiety. The unique structural configuration of this molecule makes it a valuable scaffold for the development of various bioactive agents, particularly in the domain of medicinal chemistry.

The< strong>pyrrolidine ring is a common pharmacophore in drug design due to its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. Its presence in 4-(5-chloropyridin-3-yl)pyrrolidine-3-carboxylic acid enhances its potential as a building block for therapeutic molecules. The< strong>5-chloropyridine substituent introduces additional functional groups that can be modified further to tailor the pharmacological properties of the compound. This dual functionality makes it an attractive candidate for synthesizing novel compounds with enhanced binding affinity and selectivity.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various enzymes and receptors involved in critical biological pathways. The< strong>carboxylic acid group in 4-(5-chloropyridin-3-yl)pyrrolidine-3-carboxylic acid provides a versatile handle for further chemical modifications, such as esterification or amidation, which can be employed to improve solubility, bioavailability, and metabolic stability. These modifications are essential for optimizing drug-like properties and ensuring efficacy in preclinical and clinical settings.

One of the most compelling aspects of 4-(5-chloropyridin-3-yl)pyrrolidine-3-carboxylic acid is its potential application in the discovery of new therapeutic agents. For instance, studies have demonstrated its utility as a precursor in the synthesis of kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The< strong>chloropyridine moiety, in particular, has been shown to enhance binding interactions with ATP-binding sites in kinases, leading to potent inhibition of enzyme activity. This mechanism has been explored in several high-throughput screening campaigns aimed at identifying novel drug candidates.

The< strong>pyrrolidine-based scaffold has also been investigated for its role in modulating neurotransmitter receptors, such as GABA receptors and nicotinic acetylcholine receptors. These receptors are implicated in various neurological disorders, including epilepsy, depression, and Alzheimer's disease. By leveraging the structural features of 4-(5-chloropyridin-3-yl)pyrrolidine-3-carboxylic acid, researchers have designed molecules that exhibit selective binding to these targets, offering promising leads for the development of new treatments.

In addition to its applications in oncology and neuroscience, this compound has shown potential in addressing other therapeutic areas. For example, derivatives of 4-(5-chloropyridin-3-yl)pyrrolidine-3-carboxylic acid have been explored as inhibitors of bacterial enzymes involved in DNA replication and transcription. Such inhibitors could provide novel strategies for combating antibiotic-resistant pathogens, a pressing global health concern.

The synthesis of 4-(5-chloropyridin-3-yl)pyrrolidine-3-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired molecular framework efficiently. These techniques not only enhance yield but also minimize unwanted byproducts, ensuring high purity levels essential for pharmaceutical applications.

The pharmacokinetic properties of 4-(5-chloropyridin-3-yl)pyrrolidine-3-carboxylic acid are another critical consideration in drug development. Studies have evaluated its absorption, distribution, metabolism, and excretion (ADME) profiles using computational modeling and experimental techniques. These assessments help predict how the compound will behave within the body and guide optimization efforts toward achieving desirable pharmacokinetic characteristics.

Emerging research also highlights the role of 4-(5-chloropyridin-3-yl)pyrrolidine-3-carboxylic acid in modulating immune responses. Preclinical data suggest that derivatives of this compound may influence key immune pathways by interacting with cytokine receptors or immune checkpoint proteins. Such interactions could lead to novel immunotherapies for autoimmune diseases or cancer immunotherapy.

The integration of computational chemistry into the design and optimization process has further accelerated the development pipeline for 4-(5-chloropyridin-3-yl)pyrrolidine-3-carboxylic acid derivatives. Molecular docking simulations and virtual screening allow researchers to rapidly evaluate thousands of potential analogs based on their predicted binding affinities and selectivity profiles. This approach has significantly reduced the time required to identify promising candidates for further experimental validation.

In conclusion, 4-(5-chloropyridin-3-yl)pyrrolidine-3-carboxylic acid (CAS No.2167580-24-5) represents a versatile scaffold with broad applications across multiple therapeutic areas. Its unique structural features enable it to interact with diverse biological targets, making it a valuable resource for medicinal chemists seeking novel bioactive agents. As research continues to uncover new mechanisms and pathways relevant to human health, compounds like this are poised to play an increasingly important role in addressing complex diseases through innovative drug design strategies.